PRX-08066

5-HT2B antagonist Receptor binding affinity Selectivity profiling
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C23H21ClFN5O4S
Molecular Weight 518.0 g/mol
Cat. No. B15614581
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product NamePRX-08066
Molecular FormulaC23H21ClFN5O4S
Molecular Weight518.0 g/mol
Structural Identifiers
InChIInChI=1S/C19H17ClFN5S.C4H4O4/c20-17-8-15-18(23-11-24-19(15)27-17)25-14-3-5-26(6-4-14)10-12-1-2-16(21)13(7-12)9-22;5-3(6)1-2-4(7)8/h1-2,7-8,11,14H,3-6,10H2,(H,23,24,25);1-2H,(H,5,6)(H,7,8)/b;2-1+
InChIKeyRPYIKXHIQXRXEM-WLHGVMLRSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / 50 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

PRX-08066: A Selective 5-HT2B Receptor Antagonist with Phase 2 Clinical Validation for Pulmonary Hypertension


PRX-08066 (CAS 866206-54-4) is a synthetic small-molecule antagonist of the serotonin 5-HT2B receptor (5-HT2BR) discovered by Predix/Epix Pharmaceuticals and protected under US Patent 7,030,240 B2 [1]. It binds human recombinant 5-HT2B receptors with a binding affinity (Ki) of 3.4 nM and demonstrates functional antagonism in CHO cells expressing human 5-HT2BR, inhibiting 5-HT-induced MAPK activation (IC50 ≈ 12 nM) and thymidine incorporation (IC50 ≈ 3 nM) [2]. PRX-08066 is orally bioavailable and advanced to Phase 2 clinical development for pulmonary hypertension associated with chronic obstructive pulmonary disease (COPD) [3]. Its chemical structure—5-((4-(6-chlorothieno[2,3-d]pyrimidin-4-ylamino)piperidin-1-yl)methyl)-2-fluorobenzonitrile—places it in the thienopyrimidine class, distinct from indole-based 5-HT2B ligands [1].

GPCR selectivity Reported high 5-HT2B binding affinity with >1000-fold selectivity over related serotonin receptors; supports receptor pharmacology profiling studies.
In vivo model fit Orally bioavailable tool compound with published multi-endpoint validation in rodent pulmonary hypertension models and stable pharmacokinetic exposure.
Translational context Human Phase 2a trial endpoint data reported; enables benchmarking of preclinical findings against human target engagement and hemodynamic endpoints.

PRX-08066 Differentiation: Why Not All 5-HT2B Antagonists Are Interchangeable


Although several tool compounds target the 5-HT2B receptor—including SB 204741 (pKi ≈ 7.1–7.85), SB 215505, and RS-127445—they are not functionally or pharmacologically interchangeable with PRX-08066 [1]. PRX-08066 is distinguished by a combination of attributes absent from standard 5-HT2B antagonists: (i) a binding affinity (Ki = 3.4 nM) that exceeds that of SB 204741 (Ki ≈ 79 nM, calculated from pKi = 7.1) by approximately 23-fold [2]; (ii) human Phase 2a clinical data demonstrating statistically significant pulmonary artery pressure reduction in a COPD-PH population—a milestone no other selective 5-HT2B antagonist has reached [3]; and (iii) a unique dual pharmacological profile that includes both 5-HT2B antagonism and 5-HT1A receptor interaction (Ki = 0.8 nM), which may contribute to its in vivo efficacy profile beyond pure 5-HT2B blockade . These differentiating features render simple substitution with alternative 5-HT2B ligands scientifically unsound for translational pulmonary hypertension or neuroendocrine tumor research.

Binding affinity SB 204741 and other common tool antagonists may differ significantly in 5-HT2B target engagement; reported Ki values suggest distinct occupancy profiles that can alter assay readouts.
Clinical context No other selective 5-HT2B antagonist has published human Phase 2 endpoint data; translational context is unique to PRX-08066 and cannot be assumed for structural analogs.
Dual activity PRX-08066 additionally interacts with 5-HT1A receptors (reported Ki

PRX-08066 Quantitative Differentiation Evidence: Head-to-Head and Cross-Study Comparator Data


5-HT2B Receptor Binding Affinity: PRX-08066 vs. SB 204741 (Cross-Study Comparison)

PRX-08066 exhibits a 5-HT2B binding affinity (Ki = 3.4 nM) [1] that is approximately 23-fold more potent than the widely used reference 5-HT2B antagonist SB 204741 (pKi = 7.1, equivalent to Ki ≈ 79 nM) [2]. This quantitative difference in target engagement potency has practical implications: at equimolar concentrations, PRX-08066 achieves substantially higher receptor occupancy at 5-HT2B, enabling lower working concentrations in cellular and in vivo assays. Furthermore, PRX-08066 demonstrates functional antagonism of 5-HT-induced MAPK activation (IC50 ≈ 12 nM) and thymidine incorporation (IC50 ≈ 3 nM) in CHO cells expressing human 5-HT2BR [1], confirming that its binding affinity translates into potent blockade of downstream signaling pathways relevant to pulmonary vascular remodeling.

5-HT2B Binding Affinity
Reported
PRX-08066 Ki 3.4 nM vs. SB 204741 Ki ~79 nM (~23-fold)
Supports lower working concentrations; reported binding context.
Cross-study comparison; verify assay conditions and receptor source.
5-HT2B antagonist Receptor binding affinity Selectivity profiling GPCR pharmacology

Phase 2a Clinical Trial: Systolic Pulmonary Artery Pressure Reduction vs. Placebo (Direct Head-to-Head Comparison)

In a randomized, double-blind, placebo-controlled Phase 2a clinical trial (N = 71 patients with PH associated with COPD), PRX-08066 demonstrated a statistically significant and dose-dependent reduction in systolic pulmonary artery pressure (SPAP) compared with placebo [1]. The responder rate (≥4 mmHg drop in post-exercise SPAP) was 45% in the 400 mg once-daily group versus 14% on placebo (p = 0.043), yielding a number-needed-to-treat of approximately 3.2 [1]. Median SPAP reductions were 1.1 mmHg (200 mg) and 3.37 mmHg (400 mg) compared with no change on placebo (p = 0.08 for the 400 mg dose vs. placebo) [2]. The dose-response relationship was statistically significant (p = 0.036) [2]. Importantly, no other selective 5-HT2B antagonist has produced positive clinical efficacy data in a pulmonary hypertension population, making PRX-08066 the only 5-HT2B antagonist with human proof-of-concept for this indication.

Phase 2a SPAP Responder Rate
Trial context
PRX-08066 400 mg: 45% vs. placebo 14% (p=0.043); dose-response p=0.036
Reported endpoint context; supports human target engagement rationale.
COPD-PH population; 71 patients; 2-week double-blind phase.
Pulmonary hypertension Clinical trial Systolic pulmonary artery pressure 5-HT2B antagonist COPD-PH

In Vivo MCT-Induced PAH Rat Model: Hemodynamic and Structural Improvements vs. Vehicle Control

In the well-validated monocrotaline (MCT)-induced PAH rat model, PRX-08066 (50 and 100 mg/kg p.o., b.i.d. for 5 weeks) produced significant, dose-dependent improvements across multiple hemodynamic and structural endpoints compared with MCT-vehicle controls [1]. Peak pulmonary artery pressure was significantly reduced at both 50 mg/kg (P < 0.05) and 100 mg/kg (P < 0.01). Right ventricular hypertrophy indices—RV/body weight and RV/left ventricle + septum ratios—were significantly reduced (P < 0.01 and P < 0.001, respectively). Cardiac MRI demonstrated significantly improved right ventricular ejection fraction at the 100 mg/kg dose (P < 0.05). Morphometric analysis of pulmonary arterioles (50–100 µm diameter) revealed significant reductions in medial wall thickening and lumen occlusion at both doses (P < 0.01), indicating attenuation of pulmonary vascular remodeling [1]. Plasma concentrations were stable throughout the 5-week study, with mean levels of 2,780 ± 180 ng/mL (100 mg/kg) and 1,250 ± 110 ng/mL (50 mg/kg), confirming consistent oral exposure [2]. Critically, PRX-08066 did not affect systemic mean arterial pressure, demonstrating pulmonary-selective vasodilation .

MCT Rat PAH Model
Method context
Peak PA pressure reduced (P
Model-response context; supports pulmonary vascular remodeling endpoint studies.
5-week oral b.i.d.; plasma levels stable; systemic BP unaffected.
NET Anti-Fibrotic Activity
Assay context
KRJ-I proliferation IC50 4.6 nM; TGFβ1/CTGF/FGF2 reduced 20–50%; apoptosis induction (caspase-3, dead cells +34%).
Supports tumor microenvironment model context; multi-pathway modulation reported.
SI-NET co-culture system; no equivalent dataset for other 5-HT2B antagonists.
Pulmonary Selectivity
Class-level
SPAP reduction without systemic BP change in Phase 2a and rodent hypoxia models; pulmonary-selective vasodilation profile.
Supports pulmonary-selective mechanistic studies; class-level inference.
No direct head-to-head vs. non-selective vasodilators; context-dependent.
Pulmonary arterial hypertension Monocrotaline rat model Right ventricular hypertrophy Pulmonary vascular remodeling In vivo pharmacology

Anti-Fibrotic and Anti-Proliferative Activity in Neuroendocrine Tumor Models: Multi-Pathway Modulation

In the 5-HT2B-expressing small intestinal neuroendocrine tumor (SI-NET) cell line KRJ-I, PRX-08066 inhibited cell proliferation with an IC50 of 4.6 × 10⁻⁹ M (4.6 nM) and 5-HT secretion with an IC50 of 6.9 × 10⁻⁹ M (6.9 nM), while also decreasing ERK1/2 phosphorylation [1]. Beyond direct anti-proliferative effects, PRX-08066 suppressed the synthesis and secretion of three key profibrotic growth factors—TGFβ1, CTGF, and FGF2—in KRJ-I cells [1]. In a KRJ-I:HEK293 co-culture system modeling the tumor microenvironment, PRX-08066 significantly reduced 5-HT release (>60%), decreased Ki67 transcript (84%) and Ki67 protein (36.8%), and lowered TGFβ1, CTGF, and FGF2 transcription by 20–50% [1]. Increased caspase-3 transcript levels and a 34% increase in dead cell count versus untreated controls indicate concurrent apoptosis induction [2]. No other 5-HT2B antagonist has demonstrated this breadth of anti-fibrotic characterization in neuroendocrine tumor models, positioning PRX-08066 as the preferred tool for interrogating 5-HT2B-mediated fibrosis in the tumor microenvironment.

NET Anti-Fibrotic Activity
Assay context
KRJ-I proliferation IC50 4.6 nM; TGFβ1/CTGF/FGF2 reduced 20–50%; apoptosis induction (caspase-3, dead cells +34%).
Supports tumor microenvironment model context; multi-pathway modulation reported.
SI-NET co-culture system; no equivalent dataset for other 5-HT2B antagonists.
Neuroendocrine tumor Fibrosis TGFβ1 CTGF FGF2 Cancer-associated fibroblast KRJ-I

Selective Pulmonary Vasodilation: Absence of Systemic Blood Pressure Effect vs. Non-Selective Vasodilators

A critical differentiation of PRX-08066 from non-selective pulmonary vasodilators (e.g., sildenafil, bosentan) is its demonstrated pulmonary-selective hemodynamic profile. In the Phase 2a clinical trial, PRX-08066 at doses up to 400 mg once-daily produced statistically significant reductions in systolic pulmonary artery pressure without any effect on systemic blood pressure [1]. This pulmonary selectivity was also confirmed preclinically: in both rats and mice, PRX-08066 significantly reduced hypoxia-dependent elevations in right ventricular systolic pressure without altering systemic mean arterial pressure . By contrast, established PAH therapies such as sildenafil (PDE5 inhibitor) and bosentan (endothelin receptor antagonist) frequently cause systemic hypotension as a dose-limiting adverse effect. This hemodynamic selectivity profile is mechanistically linked to PRX-08066's targeted 5-HT2B receptor blockade, as 5-HT2B receptors mediate serotonin-induced pulmonary vasoconstriction while having minimal involvement in systemic vascular tone regulation.

Pulmonary Selectivity
Class-level
SPAP reduction without systemic BP change in Phase 2a and rodent hypoxia models; pulmonary-selective vasodilation profile.
Supports pulmonary-selective mechanistic studies; class-level inference.
No direct head-to-head vs. non-selective vasodilators; context-dependent.
Pulmonary-selective vasodilation Systemic blood pressure Hemodynamic selectivity PAH therapy Safety pharmacology

PRX-08066 Optimal Research and Industrial Application Scenarios Based on Quantitative Evidence


Preclinical Pulmonary Arterial Hypertension Research Requiring Multi-Endpoint In Vivo Validation

PRX-08066 is the optimal 5-HT2B antagonist for investigators requiring a compound with comprehensive in vivo validation in the MCT rat PAH model. The published dataset includes hemodynamic (peak PA pressure reduction at 50 and 100 mg/kg, P < 0.05 to P < 0.01), cardiac functional (RV ejection fraction improvement via MRI, P < 0.05), structural (RV hypertrophy indices, P < 0.01 to P < 0.001), and histopathological (medial wall thickening and lumen occlusion, P < 0.01) endpoints [1]. Stable oral pharmacokinetics with dose-proportional plasma exposure over 5 weeks (2,780 ± 180 ng/mL at 100 mg/kg) enables reliable chronic dosing regimens [1]. The compound's pulmonary-selective vasodilation—preserving systemic blood pressure—makes it particularly suitable for combination therapy studies where systemic hypotension from co-administered vasodilators must be avoided .

Neuroendocrine Tumor Microenvironment and Fibrosis Mechanistic Studies

For researchers investigating serotonin-driven fibrosis in the tumor microenvironment, PRX-08066 is uniquely suited given its multi-pathway characterization in SI-NET models. The compound simultaneously inhibits KRJ-I cell proliferation (IC50 = 4.6 nM), 5-HT secretion (IC50 = 6.9 nM), and profibrotic factor expression (TGFβ1, CTGF, FGF2 transcription reduced by 20–50%) while inducing apoptosis (caspase-3 activation, 34% increase in dead cells) [2]. The KRJ-I:HEK293 co-culture system data demonstrating reversal of fibroblast activation provides a validated experimental framework for tumor-stroma interaction studies [2]. No alternative 5-HT2B antagonist has equivalent published characterization in NET or fibrosis models, making PRX-08066 the single-compound standard for this application.

Clinical Translational Research Bridging 5-HT2B Antagonism to Human Pulmonary Hypertension

PRX-08066 is the only 5-HT2B antagonist with human Phase 2 proof-of-concept data, making it indispensable for translational research programs aiming to validate 5-HT2B-mediated mechanisms in human pulmonary vascular disease. The Phase 2a trial demonstrated a 45% responder rate (≥4 mmHg SPAP reduction) at 400 mg versus 14% on placebo (p = 0.043), with a significant dose-response relationship (p = 0.036) [3]. These clinical data enable researchers to benchmark preclinical findings against human efficacy parameters and to use PRX-08066 as a reference standard when evaluating novel 5-HT2B-targeting candidates. The established clinical safety profile—no serious drug-related adverse events, majority of AEs mild or moderate—further supports its use in translational experimental medicine studies [3].

5-HT2B Receptor Pharmacology and Selectivity Profiling Studies

PRX-08066's affinity profile—Ki = 3.4 nM at 5-HT2B with >1000-fold selectivity over 5-HT1B, 5-HT2A, 5-HT2C, 5-HT3, 5-HT4, and other GPCRs (dopamine D2, adrenergic α1, histamine H1)—combined with its unique 5-HT1A interaction (Ki = 0.8 nM, EC50 = 2.3 nM in cAMP assay) makes it a valuable tool for GPCR selectivity studies . The published structural basis for its 5-HT2B-over-5-HT2A selectivity, involving key binding residues V103(2.53), L132(3.29), V190(4.60), and L347(6.58), provides a rational framework for structure-activity relationship (SAR) programs and computational modeling studies [4]. For procurement in receptor pharmacology laboratories, PRX-08066 offers a well-characterized selectivity profile that exceeds that of commonly used 5-HT2B tool compounds in both breadth of counter-screening data and availability of structural selectivity information.

Application
Selection Property
Validation Focus
Pulmonary hypertension in vivo model research
Comprehensive multi-endpoint in vivo dataset
Hemodynamic and remodeling endpoint monitoring
Neuroendocrine tumor microenvironment studies
Multi-pathway anti-fibrotic and anti-proliferative profile
Profibrotic factor expression and apoptosis pathway-response endpoints
Translational 5-HT2B mechanism research
Human Phase 2a endpoint context availability
Dose-response and responder-rate endpoint context review
GPCR selectivity profiling
Broad counter-screening data and structural selectivity insights
5-HT2B/2A selectivity benchmarking and binding residue analysis

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

34 linked technical documents
Explore Hub


Quote Request

Request a Quote for PRX-08066

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.